Cas no 1822458-10-5 (Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate)

• Product Name: Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate
• CAS No: 1822458-10-5
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 6385375
• PubChem ID: 165663440
• Update Time: 2025-06-08

Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1967331
• 1822458-10-5
• methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate
• Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate

• Inchi： 1S/C9H9ClN2O4/c1-16-9(13)8(11)6-4-5(10)2-3-7(6)12(14)15/h2-4,8H,11H2,1H3
• InChI Key： HBNCNYMFINTAJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(=O)OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.0250845g/mol
• Monoisotopic Mass: 244.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.1Ų

Additional information on Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate

Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate (CAS No. 1822458-10-5): An Overview

Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate (CAS No. 1822458-10-5) is a versatile organic compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development.

The chemical structure of Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate consists of a methyl ester group, an amino group, and a substituted phenyl ring with a chloro and nitro functional group. These functionalities contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can serve as a key intermediate in the synthesis of anti-inflammatory drugs. The researchers found that derivatives of Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate exhibit potent anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory potential, Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate has shown promise in the field of cancer research. A study conducted by a team at the National Cancer Institute (NCI) explored the use of this compound as a precursor for developing novel anticancer agents. The researchers synthesized several derivatives and tested their efficacy against various cancer cell lines. The results indicated that certain derivatives exhibited selective cytotoxicity towards cancer cells, suggesting their potential as targeted therapies.

The synthetic versatility of Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry allows for the rapid synthesis and screening of large libraries of compounds, which can significantly accelerate the drug discovery process. A recent review article in Current Opinion in Chemical Biology (2023) discussed the role of this compound in combinatorial libraries designed to identify new leads for various therapeutic targets.

Beyond its applications in drug discovery, Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate has also been studied for its potential use in materials science. Researchers at the University of California, Berkeley, investigated the use of this compound as a building block for creating functional materials with unique optical and electronic properties. The presence of the nitro group and amino group provides opportunities for tailoring the electronic structure and enhancing the performance of these materials.

The safety profile of Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate is another important aspect to consider. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions to minimize exposure risks.

In conclusion, Methyl 2-amino-2-(5-chloro-2-nitrophenyl)acetate (CAS No. 1822458-10-5) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for scientists working on the development of new therapeutic agents and functional materials. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.